Cas no 1597322-37-6 (6-azido-5-chloro-3,4-dihydropyrimidin-4-one)

• Product Name: 6-azido-5-chloro-3,4-dihydropyrimidin-4-one
• CAS No: 1597322-37-6
• MF: C₄H₂ClN₅O
• MW: 171.544578075409
• CID: 5245808
• Update Time: 2025-07-19

6-azido-5-chloro-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Azido-5-chloro-4(3H)-pyrimidinone (ACI)
• 4(3H)-Pyrimidinone, 6-azido-5-chloro- (ACI)
• 6-azido-5-chloro-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C4H2ClN5O/c5-2-3(9-10-6)7-1-8-4(2)11/h1H,(H,7,8,11)
• InChI Key： DEVYAWWZFLETON-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NC1=C(Cl)C(=O)N=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-azido-5-chloro-3,4-dihydropyrimidin-4-one

Introduction to 6-Azido-5-Chloro-3,4-Dihydropyrimidin-4-One (CAS No. 1597322-37-6)

6-Azido-5-chloro-3,4-dihydropyrimidin-4-one (CAS No. 1597322-37-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 6-azido-5-chloro-3,4-dihydropyrimidin-4-one make it a valuable candidate for further exploration in drug discovery and development.

The chemical structure of 6-azido-5-chloro-3,4-dihydropyrimidin-4-one consists of a dihydropyrimidinone core with an azido group at the 6-position and a chlorine atom at the 5-position. These functional groups contribute to the compound's reactivity and potential biological activity. The azido group, in particular, is a versatile functional group that can participate in various chemical reactions, such as click chemistry, making it useful for the synthesis of complex molecules and conjugates.

Recent studies have highlighted the potential applications of 6-azido-5-chloro-3,4-dihydropyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with similar structures exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding suggests that 6-azido-5-chloro-3,4-dihydropyrimidin-4-one could be further optimized for the development of antiviral drugs.

In addition to its antiviral properties, 6-azido-5-chloro-3,4-dihydropyrimidin-4-one has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells.

The pharmacokinetic properties of 6-azido-5-chloro-3,4-dihydropyrimidin-4-one have also been investigated. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent.

To further enhance the therapeutic potential of 6-azido-5-chloro-3,4-dihydropyrimidin-4-one, researchers are exploring various chemical modifications and prodrug strategies. For example, attaching hydrophilic moieties or targeting ligands can improve solubility and cellular uptake, respectively. These modifications can also help reduce off-target effects and improve the overall safety profile of the compound.

In conclusion, 6-Azido-5-chloro-3,4-dihydropyrimidin-4-one (CAS No. 1597322-37-6) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antiviral and anticancer therapies make it an exciting candidate for further research and development. Ongoing studies aim to optimize its structure and explore its full therapeutic potential.